Cas no 7144-58-3 (1H-1,3-Diazepine,2-(hexadecylthio)-4,5,6,7-tetrahydro-, hydrobromide (1:1))
7144-58-3 structure
Product Name:1H-1,3-Diazepine,2-(hexadecylthio)-4,5,6,7-tetrahydro-, hydrobromide (1:1)
CAS No:7144-58-3
MF:C21H43BrN2S
MW:435.548524141312
CID:574025
PubChem ID:54599202
Update Time:2025-04-19
1H-1,3-Diazepine,2-(hexadecylthio)-4,5,6,7-tetrahydro-, hydrobromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,3-Diazepine,2-(hexadecylthio)-4,5,6,7-tetrahydro-, hydrobromide (1:1)
- 2-hexadecylsulfanyl-4,5,6,7-tetrahydro-1H-1,3-diazepine,hydrobromide
- NSC40156
- NSC-40156
- 7144-58-3
- 2-(Hexadecylsulfanyl)-4,5,6,7-tetrahydro-1H-1,3-diazepine--hydrogen bromide (1/1)
- DTXSID00712676
-
- Inchi: 1S/C21H42N2S.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-24-21-22-18-15-16-19-23-21;/h2-20H2,1H3,(H,22,23);1H
- InChI Key: HQJOFZCZSDUXKU-UHFFFAOYSA-N
- SMILES: Br.S(C1=NCCCCN1)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 354.30716
- Monoisotopic Mass: 434.233
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 16
- Complexity: 292
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7A^2
Experimental Properties
- Density: 0.97
- Boiling Point: 459.7°C at 760 mmHg
- Flash Point: 231.8°C
- Refractive Index: 1.517
- PSA: 24.39
- LogP: 7.66280
1H-1,3-Diazepine,2-(hexadecylthio)-4,5,6,7-tetrahydro-, hydrobromide (1:1) Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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